![molecular formula C18H15BrN2O4 B3613301 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-cyano-N-(4-hydroxyphenyl)acrylamide](/img/structure/B3613301.png)
3-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-cyano-N-(4-hydroxyphenyl)acrylamide
Overview
Description
3-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-cyano-N-(4-hydroxyphenyl)acrylamide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is commonly used in the synthesis of various organic compounds and has been extensively studied for its potential applications in the field of medicine and biochemistry. In
Scientific Research Applications
3-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-cyano-N-(4-hydroxyphenyl)acrylamide has been extensively studied for its potential applications in the field of medicine and biochemistry. This compound has been shown to exhibit potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, this compound has been shown to have potential applications in the field of organic electronics due to its unique electronic properties.
Mechanism of Action
The mechanism of action of 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-cyano-N-(4-hydroxyphenyl)acrylamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in oxidative stress and inflammation. This compound has been shown to inhibit the activity of various enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. Additionally, this compound has been shown to activate various signaling pathways involved in antioxidant defense, such as the Nrf2 pathway.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent antioxidant and anti-inflammatory properties, which are believed to be responsible for its potential therapeutic effects. This compound has been shown to reduce the production of reactive oxygen species and inflammatory mediators, which can contribute to the development of various diseases. Additionally, this compound has been shown to exhibit neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-cyano-N-(4-hydroxyphenyl)acrylamide in lab experiments is its potent antioxidant and anti-inflammatory properties. This compound can be used to study the mechanisms involved in oxidative stress and inflammation, which are important factors in the development of various diseases. Additionally, this compound has potential applications in the field of organic electronics due to its unique electronic properties.
One of the limitations of using this compound in lab experiments is its relatively low solubility in water. This can make it difficult to dissolve this compound in aqueous solutions, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-cyano-N-(4-hydroxyphenyl)acrylamide. One potential direction is the development of new synthetic methods for this compound that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, this compound has potential applications in the field of organic electronics, and further studies are needed to explore these applications in more detail.
properties
IUPAC Name |
(Z)-3-(3-bromo-5-ethoxy-4-hydroxyphenyl)-2-cyano-N-(4-hydroxyphenyl)prop-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15BrN2O4/c1-2-25-16-9-11(8-15(19)17(16)23)7-12(10-20)18(24)21-13-3-5-14(22)6-4-13/h3-9,22-23H,2H2,1H3,(H,21,24)/b12-7- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMRRSRJGYODNQI-GHXNOFRVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=C(C#N)C(=O)NC2=CC=C(C=C2)O)Br)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C(=CC(=C1)/C=C(/C#N)\C(=O)NC2=CC=C(C=C2)O)Br)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.